Cas no 495404-90-5 (3-fluoro-4-(morpholin-4-yl)benzaldehyde)

• Product Name: 3-fluoro-4-(morpholin-4-yl)benzaldehyde
• CAS No: 495404-90-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• MDL: MFCD06656546
• CID: 68287
• PubChem ID: 6486949
• Update Time: 2025-06-11

3-fluoro-4-(morpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-morpholin-4-ylbenzaldehyde
• 3-Fluoro-4-(N-morpholino)-benzaldehyde
• 3-Fluoro-4-(4-morpholinyl)-benzaldehyde
• 3-fluoro-4-(morpholin-4-yl)benzaldehyde
• SCHEMBL6223764
• FT-0644751
• benzaldehyde, 3-fluoro-4-(4-morpholinyl)-
• RYBHUGMTHMMHKH-UHFFFAOYSA-N
• 3-fluoro-4-morpholinobenzaldehyde
• AKOS000103589
• 3-Fluoro-4-morpholin-4-yl-benzaldehyde
• 495404-90-5
• DTXSID60424581
• Z274630070
• MFCD06656546
• 3-fluoro-4-(4-morpholinyl)benzaldehyde
• 3-fluoro-4-(n-morpholino)benzaldehyde
• C78257
• 3-fluoranyl-4-morpholin-4-yl-benzaldehyde
• A827737
• EN300-66400
• CS-0118936
• STK280668
• DB-051638

• MDL： MFCD06656546
• Inchi： 1S/C11H12FNO2/c12-10-7-9(8-14)1-2-11(10)13-3-5-15-6-4-13/h1-2,7-8H,3-6H2
• InChI Key： RYBHUGMTHMMHKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 209.08500
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 357°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.563
• PSA: 29.54000
• LogP: 1.53980

3-fluoro-4-(morpholin-4-yl)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-fluoro-4-(morpholin-4-yl)benzaldehyde

3-Fluoro-4-(morpholin-4-yl)benzaldehyde (CAS No. 495404-90-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-fluoro-4-(morpholin-4-yl)benzaldehyde (CAS No. 495404-90-5) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, characterized by its fluoro and morpholine substituents, offers unique reactivity and selectivity, making it a sought-after reagent in pharmaceutical and materials science research. Its benzaldehyde core further enhances its utility as a precursor for condensation reactions, Schiff base formation, and other key transformations.

The growing interest in fluorinated compounds stems from their ability to modulate bioavailability, metabolic stability, and binding affinity in drug design. Researchers frequently search for "3-fluoro-4-(morpholin-4-yl)benzaldehyde synthesis" or "CAS 495404-90-5 applications," reflecting its relevance in developing kinase inhibitors, antimicrobial agents, and fluorescent probes. The morpholine ring in this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, addressing queries like "role of morpholine in drug discovery."

From an industrial perspective, 495404-90-5 is valued for its scalability and compatibility with green chemistry principles. Recent publications highlight its use in metal-catalyzed cross-coupling reactions, aligning with trends toward sustainable catalysis. Searches for "eco-friendly synthesis of fluorinated aldehydes" or "morpholine derivatives in catalysis" underscore this alignment. Additionally, its solid-state properties are explored for organic electronics, tapping into the demand for "fluorinated aromatic aldehydes in OLEDs."

Quality control of 3-fluoro-4-(morpholin-4-yl)benzaldehyde is critical, with HPLC and NMR being standard analytical tools. FAQs such as "how to purify CAS 495404-90-5" or "stability of fluorobenzaldehydes" are common among practitioners. The compound’s stability under inert atmospheres and its compatibility with anhydrous conditions are frequently discussed in technical forums.

In summary, 3-fluoro-4-(morpholin-4-yl)benzaldehyde (CAS No. 495404-90-5) bridges multiple disciplines—from medicinal chemistry to materials science. Its fluorine and morpholine motifs cater to evolving research needs, while its synthetic versatility ensures enduring relevance. As the scientific community prioritizes structure-activity relationships and sustainable methodologies, this compound remains a cornerstone for innovation.